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Bis(trimethylsilyl)acetylene Bis(trimethylsilyl)acetylene Bis(trimethylsilyl)acetylene (BTMSA) participates as nucleophile in Friedel-Crafts type acylations and alkylations. BTMSA undergoes rhodium catalyzed addition reaction with diarylacetylenes. It undergoes cycloaddition with 1,5-hexadiynes in the presence of CpCo(CO)2 (Cp=cyclopentadienyl) to form benzocyclobutenes. Structure of BTMSA was characterized by a centre of inversion present on triple bond (length=1.208Å). TiCl4-Et2AlCl catalyzed Diels-Alder reaction of BTMSA with norbornadiene has been reported.
Brand Name: Vulcanchem
CAS No.: 14630-40-1
VCID: VC21127960
InChI: InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3
SMILES: C[Si](C)(C)C#C[Si](C)(C)C
Molecular Formula: C8H18Si2
Molecular Weight: 170.4 g/mol

Bis(trimethylsilyl)acetylene

CAS No.: 14630-40-1

Cat. No.: VC21127960

Molecular Formula: C8H18Si2

Molecular Weight: 170.4 g/mol

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Bis(trimethylsilyl)acetylene - 14630-40-1

Specification

Description Bis(trimethylsilyl)acetylene (BTMSA) participates as nucleophile in Friedel-Crafts type acylations and alkylations. BTMSA undergoes rhodium catalyzed addition reaction with diarylacetylenes. It undergoes cycloaddition with 1,5-hexadiynes in the presence of CpCo(CO)2 (Cp=cyclopentadienyl) to form benzocyclobutenes. Structure of BTMSA was characterized by a centre of inversion present on triple bond (length=1.208Å). TiCl4-Et2AlCl catalyzed Diels-Alder reaction of BTMSA with norbornadiene has been reported.
CAS No. 14630-40-1
Molecular Formula C8H18Si2
Molecular Weight 170.4 g/mol
IUPAC Name trimethyl(2-trimethylsilylethynyl)silane
Standard InChI InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3
Standard InChI Key ZDWYFWIBTZJGOR-UHFFFAOYSA-N
SMILES C[Si](C)(C)C#C[Si](C)(C)C
Canonical SMILES C[Si](C)(C)C#C[Si](C)(C)C
Boiling Point 134.0 °C
Melting Point 26.0 °C

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